(6aR,9R,9aR)-9-acetyl-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-6a-methyl-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione
Overview
Description
(6aR,9R,9aR)-9-acetyl-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-6a-methyl-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione is a natural product found in Penicillium multicolor and Penicillium sclerotiorum with data available.
Scientific Research Applications
Fermentation Research
Ochrephilone is a significant metabolite in the study of Penicillium expansum . This fungus is known for its wide array of secondary metabolites with cryptic bioactivities . In a study comparing solid-state fermentation (SSF) and submerged fermentation (SmF), ochrephilone was primarily detected under SmF conditions . This indicates that the production of ochrephilone and its corresponding gene expression levels in P. expansum are significantly influenced by the varying growth parameters and the immediate environment .
Anti-Tuberculosis Medicine
Ochrephilone has been found to have autophosphorylation activity of mycobacterium tuberculosis serine/serine-threonine kinase G . This makes it a potential candidate for the preparation of new anti-tuberculosis medicine . Tuberculosis is a chronic infectious disease caused by mycobacterium tuberculosis, and the development of new, efficient, and safe antituberculosis drugs is extremely urgent .
Antitrypanosomal Activity
Ochrephilone has been identified as one of the low-molecular-weight compounds with in vitro antitrypanosomal activity . Trypanosomiasis is a disease caused by a parasite, specifically the Trypanosoma genus, and affects both humans and animals. The potential of ochrephilone in this field could lead to the development of new treatments for this disease .
Mechanism of Action
Target of Action
Azaphilones, the class of compounds to which ochrephilone belongs, have been reported to exhibit a wide range of biological activities, suggesting they interact with multiple targets .
Mode of Action
Ochrephilone’s mode of action involves its interaction with its targets, leading to various changes. The detection of Ochrephilone indicates that isorotiorin undergoes a hydrogenation of the double bond of the lactone system, possibly by the action of the reductase SclF . This suggests that Ochrephilone may act by modifying the chemical structure of its targets, thereby altering their function .
Biochemical Pathways
Ochrephilone affects the biosynthesis of sclerotiorin-like metabolites. The knockout of the sclA (highly reducing PKS) and sclI (non-reducing PKS) genes resulted in mutants with loss of mycelial pigmentation and terminated the biosynthesis of sclerotiorin-like metabolites: geumsanol B, chlorogeumsanol B, 7-deacetylisochromophilone VI, isochromophilone VI, ochrephilone, isorotiorin, and sclerotiorin . This suggests that Ochrephilone plays a crucial role in these biochemical pathways.
Result of Action
Ochrephilone has been found to exhibit significant inhibitory activity against α-glycosidase . Moreover, it has been reported to show moderate bioactivity against the H1N1 virus . These findings suggest that Ochrephilone’s action results in the inhibition of these targets, thereby exerting its biological effects.
properties
IUPAC Name |
(6aR,9R,9aR)-9-acetyl-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-6a-methyl-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26O5/c1-6-13(2)9-14(3)7-8-17-10-16-11-19(25)23(5)21(18(16)12-27-17)20(15(4)24)22(26)28-23/h7-13,20-21H,6H2,1-5H3/b8-7+,14-9+/t13-,20-,21-,23-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAIVGINVGXHEIA-ZAAJWPAISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C=C(C)C=CC1=CC2=CC(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)/C=C(\C)/C=C/C1=CC2=CC(=O)[C@]3([C@@H](C2=CO1)[C@@H](C(=O)O3)C(=O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101346747 | |
Record name | Ochrephilone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101346747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53014-38-3 | |
Record name | Ochrephilone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053014383 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ochrephilone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101346747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.